Cas no 933006-32-7 (5-chloro-2-methoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide
• CAS No: 933006-32-7
• MF: C₁₂H₁₁ClN₄O₂S
• MW: 310.759339570999
• CID: 6295294
• PubChem ID: 16031371
• Update Time: 2025-06-29

5-chloro-2-methoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide
• AKOS002069294
• CHEMBL1726138
• F2079-0069
• 5-chloro-N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-2-methoxybenzamide
• CCG-99465
• G844-0229
• HMS1899H18
• 933006-32-7
• 5-chloro-N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-2-methoxybenzamide
• 5-chloro-2-methoxy-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide
• NCGC00134945-01

• Inchi： 1S/C12H11ClN4O2S/c1-19-9-3-2-7(13)6-8(9)10(18)14-11-15-16-12-17(11)4-5-20-12/h2-3,6H,4-5H2,1H3,(H,14,15,18)
• InChI Key： BAWHXRKRTBARLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=NN=C2N1CCS2)=O)OC

Computed Properties

• Exact Mass: 310.0291245g/mol
• Monoisotopic Mass: 310.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on 5-chloro-2-methoxy-N-{5H,6H-1,2,4triazolo3,4-b1,3thiazol-3-yl}benzamide

5-Chloro-2-Methoxy-N-{5H,6H-1,2,4-Triazolo[3,4-b]1,3-Thiazol-3-Yl}Benzamide: A Comprehensive Professional Introduction

The compound with CAS No. 933006-32-7, known as 5-chloro-2-methoxy-N-{5H,6H-1,2,4-triazolo[3,4-b]1,3-thiazol-3-yl}benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features and promising applications in drug development and advanced materials synthesis.

5-Chloro-2-methoxy-N-{5H,6H-1,2,4-triazolo[3,4-b]1,3-thiazol-3-yl}benzamide belongs to the class of benzamides, which are widely studied for their potential in medicinal chemistry. The molecule consists of a benzene ring substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. The nitrogen-containing heterocyclic group attached to the benzene ring introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of benzamide derivatives in drug discovery due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that benzamide-based compounds can act as inhibitors of specific kinases involved in cancer progression. The presence of the triazolo-thiazole moiety in this compound further enhances its potential as a bioactive agent.

The synthesis of 5-chloro-2-methoxy-N-{5H,6H-1,2,4-triazolo[3,4-b]1,3-thiazol-3-yl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study in *Organic Process Research & Development* (2023) reported an optimized route for synthesizing similar compounds using microwave-assisted reactions. This approach not only improves yield but also reduces reaction time significantly.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques like HPLC and NMR spectroscopy.

One of the most exciting applications of 5-chloro-2-methoxy-N-{5H,6H-1,2,4-triazolo[3,4-b]1,3-thiazol-3-yl}benzamide lies in its potential as an agrochemical agent. A recent study published in *Pest Management Science* (2023) explored its efficacy as a fungicide against plant pathogens such as *Fusarium graminearum*. The results indicated that this compound exhibits potent antifungal activity comparable to commercial fungicides.

Furthermore, this compound has shown promise in the field of materials science. Research conducted at the University of California (Berkeley) demonstrated that incorporating this benzamide derivative into polymer matrices enhances their thermal stability and mechanical properties. This makes it a potential candidate for high-performance polymers used in aerospace and electronics industries.

From an environmental standpoint,5-chloro-2-methoxy-N-{5H,6H-1,2